Cas no 2138126-86-8 (tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 2138126-86-8
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5848833
• PubChem ID: 165496612
• Update Time: 2025-10-31

tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate
• 2138126-86-8
• EN300-1141420

• Inchi： 1S/C12H20N4O2/c1-11(2,3)18-10(17)12(13,9-4-5-9)6-16-8-14-7-15-16/h7-9H,4-6,13H2,1-3H3
• InChI Key： ZWLMVKOSGWCUAI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(CN1C=NC=N1)(C1CC1)N)=O

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate

tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate

The compound tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate, with the CAS number 2138126-86-8, is a complex organic molecule that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which incorporates a tert-butyl ester group, a cyclopropyl ring, and a triazole moiety. These structural features make it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel bioactive molecules. The presence of the triazole group, a well-known heterocyclic structure, contributes to its stability and reactivity. This has been particularly useful in click chemistry applications, where triazoles are often employed as key intermediates. For instance, researchers have utilized this compound in the synthesis of bioconjugates and drug delivery systems, leveraging its ability to form stable covalent bonds under mild conditions.

The cyclopropyl group in the molecule adds another layer of complexity and functionality. Cyclopropane rings are known for their strained geometry, which can enhance the reactivity of adjacent functional groups. In this case, the cyclopropyl group is positioned near the amino group, creating a unique environment that can be exploited in various synthetic transformations. Recent investigations have demonstrated its utility in enantioselective synthesis, where the strained ring facilitates asymmetric induction during key steps.

The tert-butyl ester group serves as a protecting group for the carboxylic acid moiety, making it easier to handle during synthesis. This feature is particularly advantageous in multi-step syntheses where intermediate purification is critical. The ester group can be readily removed under acidic or basic conditions to regenerate the free carboxylic acid, enabling further functionalization.

In terms of pharmacological applications, this compound has shown promise as a precursor for peptide-based drugs. The amino group can act as a nucleophile in peptide coupling reactions, allowing for the construction of complex peptide sequences with high efficiency. Additionally, the triazole moiety has been implicated in modulating drug-target interactions, potentially enhancing bioavailability and efficacy.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the triazole ring exhibits significant electron-withdrawing effects, which can influence the overall reactivity of the molecule. This understanding has been instrumental in designing more efficient synthetic pathways and optimizing reaction conditions.

The synthesis of tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate typically involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the cyclopropyl ring via Simmons-Smith reaction or other cyclopropanation techniques, followed by nucleophilic substitution to introduce the amino group. The final step involves esterification to install the tert-butyl group.

In conclusion, tert-butyl 2-amino-2-cyclopropyl-3-(1H-1,2,4-triazol-1-yl)propanoate is a multifaceted compound with diverse applications in organic synthesis and pharmacology. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel chemical entities with enhanced functionality and bioactivity.